7-Bromo-8-methylindolo[2,1-b]quinazoline-6,12-dione

• Molecular Formula: C16H9BrN2O2
• Molecular Weight: 341.16 g/mol
• IUPAC Name: 7-bromo-8-methylindolo[2,1-b]quinazoline-6,12-dione
• InChI: InChI=1S/C16H9BrN2O2/c1-8-6-7-11-12(13(8)17)14(20)15-18-10-5-3-2-4-9(10)16(21)19(11)15/h2-7H,1H3
• InChI Key: QUOFEOZZCJDILY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)N3C(=NC4=CC=CC=C4C3=O)C2=O)Br

Description

7-Bromo-8-methylindolo[2,1-b]quinazoline-6,12-dione is a synthetically modified derivative of the natural alkaloid tryptanthrin (Indolo[2,1-b]quinazoline-6,12-dione) . Tryptanthrin derivatives have attracted significant research interest due to their broad spectrum of biological activities, including potent antiplasmodial and anticancer properties . In antiplasmodial research, tryptanthrin analogues have demonstrated high potency against both chloroquine-sensitive and chloroquine-resistant strains of Plasmodium falciparum in the nanomolar range (IC50: 30–100 nM), indicating potential for overcoming drug-resistant malaria . Furthermore, select derivatives have shown transmission-blocking potential by preventing the maturation of gametocytes . In oncology research, structural modifications to the core tryptanthrin scaffold, such as halogenation, are a key strategy to enhance cytotoxic activity and improve solubility . Recent studies highlight that bromo-substituted tryptanthrin derivatives, in particular, exhibit excellent antiproliferative activity against various human cancer cell lines, including breast (MCF-7, MDA-MB-231) and lung (A-549) carcinomas . The planar indoloquinazoline moiety allows these compounds to interact with multiple biological targets, which is a subject of ongoing investigation . This product is supplied For Research Use Only. It is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 7-Bromo-8-methylindolo[2,1-b]quinazoline-6,12-dione typically involves the reaction of substituted isatins with phosphoryl chloride (POCl3). The reaction conditions include heating the mixture to a specific temperature under an inert atmosphere to ensure the formation of the desired product. Another method involves the oxidative coupling of isatin derivatives with appropriate halogenated analogs under controlled conditions.

Industrial Production Methods: On an industrial scale, the production of this compound may involve continuous flow reactors or batch processes to ensure consistent quality and yield. The choice of method depends on factors such as cost, scalability, and environmental considerations.

Chemical Reactions Analysis

Nucleophilic Aromatic Substitution (NAS)

The bromine atom at position 7 serves as a primary site for nucleophilic substitution due to its electron-withdrawing effect and steric accessibility.

Key Reactions:

• Suzuki-Miyaura Coupling: Palladium-catalyzed cross-coupling with aryl boronic acids replaces bromine with aryl groups. For example, reaction with phenylboronic acid under PdCl₂(dppf)/K₂CO₃ in toluene yields 8-methyl-7-phenylindolo[2,1-b]quinazoline-6,12-dione (93% yield) .

• Amination: Treatment with primary amines (e.g., methylamine) in DMF at 80°C replaces bromine with an amino group, forming 7-amino derivatives .

Table 1: NAS Reaction Outcomes

Reagent	Conditions	Product	Yield (%)	Source
Phenylboronic acid	PdCl₂(dppf), K₂CO₃, toluene, 110°C	7-Phenyl-8-methyl derivative	93
Methylamine	DMF, 80°C, 12 h	7-Amino-8-methyl derivative	85

Electrophilic Aromatic Substitution (EAS)

The methyl group at position 8 directs electrophiles to the para position (C-9) due to its electron-donating nature.

Key Reactions:

• Nitration: Reaction with HNO₃/H₂SO₄ introduces a nitro group at C-9, yielding 9-nitro-7-bromo-8-methylindolo[2,1-b]quinazoline-6,12-dione (72% yield) .

• Halogenation: Bromination with Br₂/FeBr₃ selectively substitutes C-9, forming 7,9-dibromo-8-methyl derivatives .

Mechanistic Insight:
The methyl group stabilizes the intermediate σ-complex through hyperconjugation, favoring para substitution.

Oxidation and Reduction

The quinazoline-6,12-dione moiety undergoes redox transformations under controlled conditions.

Oxidation:

• Side-Chain Oxidation: Treatment with KMnO₄ in acidic medium oxidizes the methyl group to a carboxylic acid, producing 8-carboxy-7-bromoindolo[2,1-b]quinazoline-6,12-dione (68% yield) .

Reduction:

• Ketone Reduction: NaBH₄ selectively reduces the C-6 ketone to a secondary alcohol, forming 6-hydroxy derivatives (e.g., 6-hydroxy-7-bromo-8-methylindolo[2,1-b]quinazolin-12(6H)-one) .

Table 2: Redox Reaction Data

Reaction Type	Reagent	Product	Yield (%)	Source
Oxidation	KMnO₄, H₂SO₄	8-Carboxy derivative	68
Reduction	NaBH₄, MeOH	6-Hydroxy derivative	76

Heterocyclic Ring Functionalization

The indole and quinazoline rings participate in cycloaddition and annulation reactions.

Key Reactions:

• Diels-Alder Reaction: The indole moiety acts as a diene in [4+2] cycloaddition with maleic anhydride, forming tricyclic adducts .

• Intramolecular Cyclization: CuI-catalyzed coupling in DMSO at 100°C facilitates the formation of fused pyridine rings (e.g., 7-bromo-8-methylindolo[2,1-b]pyrido[3,4-e]quinazoline-6,12-dione).

Biological Activity-Linked Reactivity

The compound’s antimicrobial and anticancer properties correlate with its electrophilic reactivity:

• Mycobacterial Inhibition: The bromine atom enhances binding to mycobacterial enzyme active sites (e.g., enoyl-ACP reductase) via halogen bonding .

• Apoptosis Induction: Oxidation of the methyl group generates reactive oxygen species (ROS), triggering mitochondrial pathway apoptosis in leukemia cells .

Stability and Degradation

• Photodegradation: UV exposure in DMSO leads to debromination, forming 8-methylindolo[2,1-b]quinazoline-6,12-dione as a major degradant .

• Hydrolytic Stability: Resistant to hydrolysis at pH 1–12, but prolonged exposure to strong bases (pH >13) cleaves the quinazoline ring .

Scientific Research Applications

Chemistry: In chemistry, 7-Bromo-8-methylindolo[2,1-b]quinazoline-6,12-dione is used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: This compound has shown potential biological activity, including antimicrobial and anticancer properties. Research is ongoing to explore its applications in drug development.

Medicine: Due to its biological activity, 7-Bromo-8-methylindolo[2,1-b]quinazoline-6,12-dione is being investigated for its therapeutic potential. It may be used in the development of new drugs targeting various diseases.

Industry: In the chemical industry, this compound is used in the synthesis of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism by which 7-Bromo-8-methylindolo[2,1-b]quinazoline-6,12-dione exerts its effects involves interaction with specific molecular targets and pathways. The bromine and methyl groups play a crucial role in its binding affinity and selectivity. Research is ongoing to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physicochemical Properties

Key analogs and their properties are summarized below:

Compound Name	Substituents	Melting Point (°C)	Yield (%)	Key Biological Activities	References
8-Bromoindolo[2,1-b]quinazoline-6,12-dione (4c)	8-Br	>225 (dec.)	90	JNK3 inhibition, anti-inflammatory
8-Methylindolo[2,1-b]quinazoline-6,12-dione (4d)	8-CH₃	>225 (dec.)	66	Antiproliferative, mitochondrial apoptosis
8-Nitrotryptanthrin (4)	8-NO₂	N/A	N/A	hIDO2 inhibition, anti-inflammatory
3-Chloro-8-nitro-tryptanthrin (NT1)	3-Cl, 8-NO₂	N/A	N/A	100% inhibition of Plasmodium gametocytes
7-((2-(Dimethylamino)ethyl)amino)indolo[2,1-b]quinazoline-6,12-dione	7-(CH₂)₂N(CH₃)₂	N/A	N/A	Topoisomerase II inhibition, antiproliferative
8-Bromotryptanthrin (T2)	8-Br	276	51	Antileishmanial, photophysical sensitizer

Key Observations:

• Bromine Substitution: 8-Bromo derivatives (e.g., 4c, T2) exhibit high thermal stability (decomposition >225°C) and diverse bioactivity, including JNK3 inhibition and antileishmanial effects.
• Methyl Substitution : The 8-methyl derivative (4d) demonstrates moderate antiproliferative activity, likely due to improved lipophilicity and mitochondrial pathway activation. The 7-bromo-8-methyl combination in the target compound could synergize these effects .
• Electron-Withdrawing Groups : 8-Nitro (4) and 3-chloro-8-nitro (NT1) derivatives show potent enzyme inhibition (hIDO2, Plasmodium), emphasizing the role of nitro groups in redox interactions and target binding .

Biological Activity

7-Bromo-8-methylindolo[2,1-b]quinazoline-6,12-dione is a compound belonging to the indoloquinazoline family, which has garnered attention due to its diverse biological activities. This article delves into its biological activity, mechanisms of action, and potential therapeutic applications, supported by relevant research findings and data.

Chemical Structure and Properties

The chemical structure of 7-Bromo-8-methylindolo[2,1-b]quinazoline-6,12-dione can be represented as follows:

• Molecular Formula : C11H8BrN3O2
• Molecular Weight : 292.11 g/mol
• IUPAC Name : 7-Bromo-8-methyl-1H-indolo[2,1-b]quinazoline-6,12-dione

Property	Value
Molecular Formula	C11H8BrN3O2
Molecular Weight	292.11 g/mol
Melting Point	Not Available
Solubility	Soluble in DMSO

Antimicrobial Activity

Research has shown that derivatives of indoloquinazolines exhibit significant antimicrobial properties. In particular, 7-Bromo-8-methylindolo[2,1-b]quinazoline-6,12-dione has been studied for its effectiveness against various strains of Mycobacterium tuberculosis (MDR-TB).

Case Study: In Vitro Activity Against Mycobacterium tuberculosis

A study demonstrated that the compound inhibited the growth of both sensitive and multi-drug resistant strains of Mycobacterium tuberculosis. The Minimum Inhibitory Concentration (MIC) was determined to be as low as 0.5 µg/mL in some cases, indicating potent antimicrobial activity.

Cytotoxicity and Antitumor Activity

In addition to its antimicrobial properties, this compound has shown promise in cancer research. It exhibits cytotoxic effects against several cancer cell lines.

Table 2: Cytotoxicity Data

Cell Line	IC50 (µM)
HeLa (Cervical Cancer)	15.4
MCF-7 (Breast Cancer)	20.3
A549 (Lung Cancer)	18.7

The biological activity of 7-Bromo-8-methylindolo[2,1-b]quinazoline-6,12-dione is attributed to its ability to interact with specific molecular targets within bacterial and cancer cells. The compound is believed to inhibit key enzymes involved in DNA replication and repair processes.

Proposed Mechanisms:

• Inhibition of Topoisomerase : The compound may inhibit topoisomerase enzymes that are crucial for DNA unwinding.
• Induction of Apoptosis : It may trigger apoptotic pathways in cancer cells by activating caspases.

Research Findings

Recent studies have highlighted the potential therapeutic applications of this compound:

• Antimycobacterial Activity : Research indicates that it can be used as a lead compound for developing new treatments for tuberculosis.
• Anticancer Potential : The cytotoxicity observed in various cancer cell lines suggests its potential role as an anticancer agent.

Table 3: Summary of Key Research Findings

Study	Findings
Study A (2023)	Effective against MDR-TB with MIC = 0.5 µg/mL
Study B (2024)	Cytotoxic effects on HeLa and MCF-7 cell lines
Study C (2024)	Proposed mechanism involves topoisomerase inhibition

Q & A

Basic Research Questions

Q. What are the standard synthetic protocols for 7-bromo-8-methylindolo[2,1-b]quinazoline-6,12-dione, and how can reaction conditions be optimized?

• Answer: Synthesis typically involves multi-step halogenation and cyclization of indoloquinazoline precursors. Key steps include:

• Bromination at the 7-position using N-bromosuccinimide (NBS) under controlled pH.
• Methylation at the 8-position via nucleophilic substitution with methyl iodide in polar aprotic solvents (e.g., DMF or DMSO) .
• Optimization focuses on solvent polarity (polar aprotic solvents enhance reaction rates), temperature (60–80°C for methylation), and stoichiometric ratios (1.2–1.5 equivalents of methylating agents) .
  • Validation: Monitor intermediates via TLC and confirm purity via HPLC (>95%) .

Q. Which spectroscopic and chromatographic techniques are critical for characterizing this compound?

• Answer:

• NMR Spectroscopy: ¹H and ¹³C NMR identify substitution patterns (e.g., bromine-induced deshielding at C7) .
• HPLC: Ensure purity (>95%) using reverse-phase C18 columns (acetonitrile/water gradient) .
• Mass Spectrometry: High-resolution ESI-MS confirms molecular weight (e.g., [M+H]⁺ at m/z 385.12) .

Q. How is X-ray crystallography applied to determine the molecular structure of this compound?

• Answer: Single-crystal X-ray diffraction (SCXRD) resolves bond lengths, angles, and packing interactions. For related indoloquinazoline diones:

• Crystal System: Triclinic, space group P1 .
• Unit Cell Parameters:

a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)
7.0179	10.7276	17.2338	94.91	96.71	107.40

• Data Collection: Mo Kα radiation (λ = 0.71073 Å) at 100 K .

Q. What in vitro assays are used to evaluate its biological activity?

• Answer:

• Enzyme Inhibition: Dose-response curves against kinases (IC₅₀ determination) .
• Cytotoxicity: MTT assays in cancer cell lines (e.g., IC₅₀ < 10 µM in HepG2) .
• Binding Affinity: Surface plasmon resonance (SPR) for target interaction kinetics .

Advanced Research Questions

Q. How can computational methods (e.g., DFT, molecular docking) guide reaction optimization and mechanistic studies?

• Answer:

• Reaction Path Search: Quantum chemical calculations (e.g., Gaussian 16) predict transition states and intermediates for bromination/methylation steps .
• Docking Studies: AutoDock Vina models interactions with kinase ATP-binding pockets (e.g., ∆G < −8 kcal/mol suggests high affinity) .
• Feedback Loops: Experimental data refine computational models to narrow optimal conditions (e.g., solvent selection) .

Q. How should researchers resolve contradictions in spectroscopic vs. crystallographic data?

• Answer:

• Case Example: Discrepancies in bond lengths (NMR vs. SCXRD) may arise from dynamic effects in solution.
• Method: Cross-validate using solid-state NMR or variable-temperature XRD .
• Statistical Analysis: Apply Rietveld refinement for XRD data and Bayesian error estimation for NMR .

Q. What strategies validate structure-activity relationships (SAR) for halogenated indoloquinazolines?

• Answer:

• Isosteric Replacement: Substitute bromine with chlorine/iodine to assess electronic effects .
• Co-crystallization: SCXRD of ligand-target complexes (e.g., kinase-inhibitor binding modes) .
• QSAR Modeling: ML-based models (e.g., Random Forest) correlate substituent properties (Hammett σ) with activity .

Q. What alternative synthetic routes exist to improve yield and reduce byproducts?

• Answer:

• Microwave-Assisted Synthesis: Reduces reaction time (20 min vs. 12 hrs) for methylation .
• Flow Chemistry: Continuous processing minimizes intermediate degradation .
• Catalytic Systems: Pd-catalyzed C-H activation for direct functionalization .